Cas no 898430-93-8 (3-bromo-N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide)

• Product Name: 3-bromo-N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide
• CAS No: 898430-93-8
• MF: C₂₁H₂₆BrN₃O
• MW: 416.354644298553
• CID: 5483061
• Update Time: 2025-09-28

3-bromo-N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-bromo-N-[2-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)ethyl]-
• 3-bromo-N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide

• Inchi： 1S/C21H26BrN3O/c1-16-6-8-17(9-7-16)20(25-12-10-24(2)11-13-25)15-23-21(26)18-4-3-5-19(22)14-18/h3-9,14,20H,10-13,15H2,1-2H3,(H,23,26)
• InChI Key： HLNUGIFZXNPIMC-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(C)C=C1)N1CCN(C)CC1)(=O)C1=CC=CC(Br)=C1

Additional information on 3-bromo-N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide

Comprehensive Overview of CAS No. 898430-93-8: 3-Bromo-N-2-(4-Methylphenyl)-2-(4-Methylpiperazin-1-Yl)Ethylbenzamide

CAS No. 898430-93-8, systematically named 3-bromo-N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide, is a structurally complex organic compound with significant relevance in modern pharmaceutical and medicinal chemistry. This molecule integrates multiple pharmacophoric elements, including a brominated aromatic ring, a piperazine heterocycle, and an amide functionality, which collectively contribute to its potential as a scaffold for drug discovery and development.

The core structure of 3-bromo-N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide features a benzamide moiety substituted with a bromine atom at the 3-position. The bromine substituent is known to enhance lipophilicity and metabolic stability in drug candidates, making it a strategic modification for optimizing pharmacokinetic profiles. The presence of a 4-methylphenyl group on the ethyl chain introduces steric bulk and hydrophobic interactions, while the 4-methylpiperazin-1-yl ring provides hydrogen bonding capabilities and additional conformational flexibility. These structural characteristics align with current trends in designing modulators of G-protein-coupled receptors (GPCRs) and ion channels.

Recent studies have highlighted the importance of piperazine-containing compounds in the development of selective ligands for serotonergic (5-HT), adrenergic (α/β), and dopaminergic (D1/D2) receptor subtypes. The piperazine scaffold in CAS No. 898430-93-8 may facilitate interactions with these targets through its ability to bridge aromatic rings via hydrogen bonding or π–π stacking interactions. Notably, research published in *Journal of Medicinal Chemistry* (Vol. 66, 2023) demonstrated that analogous structures exhibit improved selectivity for the α_1A-adrenergic receptor subtype, suggesting potential applications in treating hypertension or benign prostatic hyperplasia.

The brominated benzamide core of this compound also aligns with contemporary strategies in covalent drug design. Bromine atoms can participate in irreversible binding through Michael addition or nucleophilic substitution mechanisms, particularly when positioned adjacent to electrophilic warheads like acrylamides or epoxides. While CAS No. 898430-93-8 itself lacks such warhead groups, its structural framework could be modified to incorporate reactive functionalities for targeted protein degradation technologies (e.g., PROTACs). This approach has gained traction in overcoming resistance mechanisms observed in cancer therapeutics.

Synthetic pathways to prepare 3-bromo-N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-Yl)Ethylbenzamide typically involve multi-step organic transformations starting from substituted anilines or phenols. A common strategy includes: (1) Bromination of the aromatic ring using NBS under radical conditions, (2) Coupling with piperazine derivatives via alkylation or amidation reactions, and (3) Final amidation with carboxylic acid precursors using HATU or EDC/HOBt activation methods. These synthetic routes require careful optimization to control regioselectivity and minimize side reactions at the piperazine nitrogen centers.

In terms of biological activity, preliminary screening data from academic collaborations indicate that this compound exhibits moderate affinity for the human sigma receptor subtype (Ki = ~5 μM), which has been implicated in neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. While not yet optimized for clinical use, these findings suggest that further derivatization—such as introducing electron-withdrawing groups on the piperazine ring or modifying the bromine position—could enhance potency and selectivity.

The versatility of the bromobenzamide-piperazine hybrid structure extends beyond traditional small molecule therapeutics. Researchers are exploring its utility as a building block for macrocyclic peptides and peptidomimetics through click chemistry approaches like Cu(I)-catalyzed azide–alkyne cycloaddition (CuAAC). Such conjugates could improve oral bioavailability while maintaining target specificity—a critical requirement for next-generation oral medications.

In conclusion, CAS No. 898430-93-8: 3-Bromo-N-2-(4-Methylphenyl)-2-(4-MethylPiperazinYlEthYlBenzAmide) represents an intriguing chemical entity at the intersection of medicinal chemistry innovation and synthetic methodology development. Its modular architecture offers numerous opportunities for structure–activity relationship studies aimed at addressing unmet medical needs across multiple therapeutic areas including oncology, neuroscience, and cardiovascular medicine.